6-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-6-(4-chloro-3-cyanophenyl)benzoic acid
• InChI: InChI=1S/C14H7Cl2NO2/c15-11-5-4-8(6-9(11)7-17)10-2-1-3-12(16)13(10)14(18)19/h1-6H,(H,18,19)
• InChI Key: DVUSHOOUWCWJOJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C(=O)O)C2=CC(=C(C=C2)Cl)C#N
• Molecular Formula: C14H7Cl2NO2
• DSSTOX Substance ID: DTXSID60690784
• Molecular Weight: 292.1 g/mol
• CAS RN: 1261925-27-2

Description

6-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid, 95% (6-CPCB) is a chlorinated benzoic acid derivative that has been used in a variety of scientific research applications. It is a white solid that is soluble in ethanol, methanol, and chloroform. 6-CPCB has been studied for its biochemical and physiological effects, as well as its advantages and limitations for lab experiments.

Scientific Research Applications

6-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a model compound to study the effects of chlorination on the reactivity of phenols. It has also been used to study the effects of chlorination on the reactivity of benzoic acids. 6-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid, 95% has been used as an inhibitor of the enzyme tyrosinase, which is involved in the biosynthesis of melanin. It has also been used as a model compound to study the effects of chlorination on the reactivity of amines.

Mechanism of Action

6-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid, 95% has been found to inhibit the enzyme tyrosinase, which is involved in the biosynthesis of melanin. It has been proposed that the chlorination of the phenol group in 6-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid, 95% reduces the reactivity of the phenol group, resulting in a decreased ability of the enzyme to bind to the substrate.
Biochemical and Physiological Effects
6-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid, 95% has been found to inhibit the enzyme tyrosinase, resulting in a decreased production of melanin. This has been found to have a variety of biochemical and physiological effects, including an increased sensitivity to UV radiation and a decreased production of melanin-associated proteins.

Advantages and Limitations for Lab Experiments

6-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid, 95% has been found to be a useful model compound for studying the effects of chlorination on the reactivity of phenols and benzoic acids. It is also a useful inhibitor of tyrosinase, making it a useful tool for studying the biochemical and physiological effects of tyrosinase inhibition. However, 6-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid, 95% has a limited solubility in water, making it difficult to use in aqueous solutions.

Future Directions

Future research on 6-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid, 95% may focus on its potential applications in drug development. In particular, 6-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid, 95% may be studied as a potential inhibitor of tyrosinase for the treatment of hyperpigmentation disorders. Additionally, 6-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid, 95% may be studied as a potential inhibitor of other enzymes involved in the biosynthesis of melanin. Further research may also focus on the effects of chlorination on the reactivity of other phenols and benzoic acids. Finally, research may be conducted to improve the solubility of 6-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid, 95% in aqueous solutions.

Synthesis Methods

6-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid, 95% can be synthesized through a two-step process. The first step involves the reaction of 4-chloro-3-cyanophenol with paraformaldehyde in the presence of a base such as sodium hydroxide. This reaction results in the formation of 4-chloro-3-cyanophenyl formate. The second step involves the reaction of 4-chloro-3-cyanophenyl formate with chloroacetic acid in the presence of sodium hydroxide, resulting in the formation of 6-Chloro-2-(4-chloro-3-cyanophenyl)benzoic acid, 95%.